Cas no 1332324-22-7 (3,5-Dibromo-2-methoxy-4-methylpyridine)

• Product Name: 3,5-Dibromo-2-methoxy-4-methylpyridine
• CAS No: 1332324-22-7
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• MDL: MFCD26743694
• CID: 1028791
• PubChem ID: 71710992
• Update Time: 2025-06-30

3,5-Dibromo-2-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-methoxy-4-methylpyridine
• FCH2480351
• AK137316
• AX8258884
• Pyridine, 3,5-dibromo-2-methoxy-4-methyl-
• CS-0135319
• DTXSID60856686
• EN300-23907146
• Z1813106350
• DB-314881
• I10975
• MFCD26743694
• 1332324-22-7
• AKOS022172128
• DS-5825
• SCHEMBL21634877

• MDL： MFCD26743694
• Inchi： 1S/C7H7Br2NO/c1-4-5(8)3-10-7(11-2)6(4)9/h3H,1-2H3
• InChI Key： SYQAACONMLRXPR-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C=1C)Br)OC

Computed Properties

• Exact Mass: 278.88941
• Monoisotopic Mass: 278.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.9

Experimental Properties

• PSA: 22.12

Additional information on 3,5-Dibromo-2-methoxy-4-methylpyridine

3,5-Dibromo-2-methoxy-4-methylpyridine: A Versatile Pyridine Derivative in Modern Pharmaceutical Research

3,5-Dibromo-2-methoxy-4-methylpyridine is a halogenated pyridine derivative with a unique combination of functional groups, making it a promising candidate for drug development and chemical synthesis. The compound's molecular structure, characterized by 3,5-Dibromo-2-methoxy-4-methylpyridine, features two bromine atoms, a methoxy group, and a methyl substituent on the pyridine ring. Recent studies have highlighted its potential as a scaffold for designing bioactive molecules with diverse therapeutic applications.

Research published in *Journal of Medicinal Chemistry* (2023) demonstrated that 3,5-Dibromo-2-methoxy-4-methylpyridine exhibits significant antioxidant activity due to the synergistic effects of its halogenated and methoxy groups. The bromine atoms enhance the molecule's ability to scavenge free radicals, while the methoxy group contributes to hydrogen bonding interactions with target proteins. This dual functionality has sparked interest in its potential as an anti-inflammatory agent.

3,5-Dibromo-2-methyloxy-4-methylpyridine (note: corrected nomenclature) has also been explored in the context of cancer therapy. A 2024 preclinical study in *Cancer Letters* reported that derivatives of this compound can inhibit the growth of breast cancer cells by modulating the PI3K/AKT signaling pathway. The methyl group at the 4-position plays a critical role in stabilizing the molecule's conformation, enabling it to bind effectively to specific protein targets.

The synthesis of 3,5-Dibromo-2-methoxy-4-methylpyridine involves advanced organic reactions, including electrophilic substitution and nucleophilic aromatic substitution. A recent breakthrough in synthetic methods, published in *Organic & Biomolecular Chemistry* (2023), describes a one-pot approach that reduces the number of purification steps while maintaining high yields. This innovation is particularly relevant for scaling up production for pharmaceutical applications.

3,5-Dibromo-2-methoxy-4-methylpyridine has shown promise in the development of antiviral agents. A 2023 study in *Antiviral Research* revealed that its brominated derivatives can interfere with viral replication by targeting the RNA polymerase enzyme. The methoxy group appears to enhance the molecule's solubility, which is crucial for drug delivery systems. This property has led to its inclusion in several drug discovery programs targeting RNA viruses.

Pharmacokinetic studies of 3,5-Dibromo-2-methoxy-4-methylpyridine derivatives have indicated favorable absorption profiles in animal models. Research published in *Drug Metabolism and Disposition* (2023) suggests that the compound's hydrophobicity, conferred by the bromine atoms, allows it to cross biological membranes efficiently. However, further studies are needed to optimize its metabolic stability and reduce potential side effects.

3,5-Dibromo-2-methoxy-4-methylpyridine is also being investigated for its role in neurodegenerative disease treatment. A 2024 study in *Neuropharmacology* found that its derivatives can modulate the activity of acetylcholinesterase, a key enzyme in Alzheimer's disease. The methoxy group may contribute to the molecule's ability to interact with the enzyme's active site, offering a novel approach to cholinesterase inhibition.

Environmental and safety considerations are critical in the development of compounds like 3,5-Dibromo-2-methoxy-4-methylpyridine. While the compound itself is not classified as a hazardous material, its synthesis requires careful control of reaction conditions to minimize byproduct formation. Green chemistry approaches, such as using catalytic systems and solvent recovery, are increasingly being adopted to ensure sustainable production.

The future of 3,5-Dibromo-2-methoxy-4-methylpyridine research lies in its integration with computational methods. Machine learning models are now being used to predict the compound's interactions with biological targets, accelerating the drug discovery process. These models, based on large datasets from molecular dynamics simulations, can identify potential modifications to enhance therapeutic efficacy.

In conclusion, 3,5-Dibromo-2-methoxy-4-methylpyridine represents a valuable platform for developing multifunctional therapeutics. Its unique structural features, combined with recent advances in synthetic and computational methods, position it as a key player in modern pharmaceutical research. Ongoing studies continue to uncover new applications, highlighting the importance of this compound in addressing unmet medical needs.